11-Diazo-3-[11-diazo-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,6,9-trioxo-1,3-dihydrobenzo[b]fluoren-3-yl]-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-1-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-2,3-dihydrobenzo[b]fluorene-4,6,9-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Lomaiviticin A is an antitumor antibiotic from Micromonospora lomaivitiensis; benzo(a)fluorene related to kinamycins.
Scientific Research Applications
Synthesis and Characterization
One of the primary research areas for complex organic compounds, such as the one , is their synthesis and characterization. For instance, the study by Chen, Ye, and Hu (2012) focused on the synthesis of a similarly complex compound through various chemical processes like etherification, oximation, and Beckmann rearrangement. This study demonstrates the intricate methods required to create such complex molecules and the techniques used for their characterization, like NMR and MS techniques, and X-ray single crystal diffraction analysis (Chen, Ye, & Hu, 2012).
Phytochemical Studies
Complex organic molecules are often studied in the context of phytochemistry. For example, Uddin et al. (2013) isolated new phenolic compounds from Sorbus lanata, including compounds with similar structural complexities. Such studies are crucial for understanding the diverse chemical constituents present in plants and their potential applications (Uddin et al., 2013).
Studies on Diazocoupling Reactions
Research by Hurst (1983) on the diazo coupling reactions of pyrimidines is relevant to understanding the chemical behavior of complex compounds with diazo groups. Such studies contribute to the broader understanding of organic synthesis techniques and the properties of diazo compounds (Hurst, 1983).
Nanoparticle Interactions
Investigations into the interactions between complex organic compounds and nanoparticles are also notable. Karadurmus et al. (2017) studied the effect of nanoparticles on the interaction of Epirubicin, an anthracycline antineoplastic, with DNA. Such studies are critical for developing new drug delivery systems and understanding how nanoparticles can influence drug-DNA interactions (Karadurmus et al., 2017).
Heterocyclic Chemistry
Research in heterocyclic chemistry, such as the work by Bialy and Gouda (2011), involves the synthesis of various compounds, including those with structural similarities to the complex compound . These studies contribute to pharmaceutical research and the development of new compounds with potential biological activities (Bialy & Gouda, 2011).
properties
CAS RN |
349662-86-8 |
---|---|
Product Name |
11-Diazo-3-[11-diazo-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,6,9-trioxo-1,3-dihydrobenzo[b]fluoren-3-yl]-1-[5-(dimethylamino)-4-hydroxy-6-methyloxan-2-yl]oxy-1-ethyl-5,10-dihydroxy-2-(5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-2,3-dihydrobenzo[b]fluorene-4,6,9-trione |
Molecular Formula |
C68H82N6O24 |
Molecular Weight |
1367.42 |
IUPAC Name |
11,11'-bis(diazo)-1,1'-bis((5-(dimethylamino)-4-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-1,2'-diethyl-6,6',9,9'-tetrahydroxy-2,2'-bis((5-hydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2,2',3,3'-tetrahydro-1H,1'H-[3,3'-bibenzo[b]fluorene]-4,4',5,5',10,10'(11H,11'H)-hexaone |
InChI |
InChI=1S/C68H82N6O24/c1-13-67(97-37-20-32(80)56(74(9)10)24(4)92-37)51-46(45-48(54(51)72-70)62(86)42-30(78)18-16-28(76)40(42)60(45)84)63(87)50(66(67)96-36-21-33(89-11)57(81)25(5)93-36)52-64(88)44-43-47(61(85)41-29(77)17-15-27(75)39(41)59(43)83)53(71-69)49(44)65(95-35-19-31(79)55(73(7)8)23(3)91-35)68(52,14-2)98-38-22-34(90-12)58(82)26(6)94-38/h15-18,23-26,31-38,50,52,55-58,65-66,69-70,75-82H,13-14,19-22H2,1-12H3 |
InChI Key |
JVXAYSMFVOJEHL-UHFFFAOYSA-N |
SMILES |
[NH-]=[N+]=c(c=12)c3c(C(C(C4C(c(c(=c5c(=O)c6c(O)ccc(O)c67)c7=O)c(C(OC8CC(O)C(N(C)C)C(C)O8)C4(OC9OC(C)C(O)C(OC)C9)CC)c5=[N+]=[NH-])=O)C(OC%10CC(OC)C(O)C(C)O%10)C3(CC)OC%11OC(C)C(N(C)C)C(O)C%11)=O)c1c(=O)c%12c(O)ccc(O)c%12c2=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Lomaiviticin A; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.